![molecular formula C12H15F2N B128919 4-[(2,5-Difluorophenyl)methyl]piperidine CAS No. 150019-62-8](/img/structure/B128919.png)
4-[(2,5-Difluorophenyl)methyl]piperidine
Cat. No. B128919
M. Wt: 211.25 g/mol
InChI Key: GRDNPXKKKCNDTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05387593
Procedure details
A mixture of platinum oxide (0.5 g) and 4-(2,5-difluorobenzyl)pyridine from above in acetic acid (100 ml) was hydrogenated for 3 hr. The catalyst was removed and the solution concentrated in vacuo. The residue was dissolved in water and the solution basified with sodium hydroxide. The basic mixture was extracted with ether and the extracts concentrated in vacuo. The crude oil was vacuum distilled to give the product (5.1 g, 72.9%, bp: 110° C.). A sample of the hydrochloride was prepared in ether (mp: 182°-183° C.). Calc'd. for C12H15F2N.HCl: C, 58.19%; H, 6.52%; N, 5.66%. Found: C, 58.14%; H, 6.56%; N, 5.59%.
Name
4-(2,5-difluorobenzyl)pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
72.9%
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:14]=[CH:13][C:12]([F:15])=[CH:11][C:3]=1[CH2:4][C:5]1[CH:10]=[CH:9][N:8]=[CH:7][CH:6]=1>C(O)(=O)C.[Pt]=O>[F:1][C:2]1[CH:14]=[CH:13][C:12]([F:15])=[CH:11][C:3]=1[CH2:4][CH:5]1[CH2:6][CH2:7][NH:8][CH2:9][CH2:10]1
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Inputs
Step One
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Name
|
4-(2,5-difluorobenzyl)pyridine
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|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(CC2=CC=NC=C2)C=C(C=C1)F
|
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Name
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|
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Quantity
|
100 mL
|
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Type
|
solvent
|
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Smiles
|
C(C)(=O)O
|
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Name
|
|
|
Quantity
|
0.5 g
|
|
Type
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catalyst
|
|
Smiles
|
[Pt]=O
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Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The catalyst was removed
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the solution concentrated in vacuo
|
DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
The residue was dissolved in water
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The basic mixture was extracted with ether
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the extracts concentrated in vacuo
|
DISTILLATION
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Type
|
DISTILLATION
|
|
Details
|
distilled
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(CC2CCNCC2)C=C(C=C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.1 g | |
| YIELD: PERCENTYIELD | 72.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
